Cas no 2229612-26-2 (1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine
• CAS No: 2229612-26-2
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6405675
• PubChem ID: 165705683
• Update Time: 2025-11-06

1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine
• 2229612-26-2
• EN300-1950703

• Inchi： 1S/C7H10F3N3/c1-13-6(11)4-5(12-13)2-3-7(8,9)10/h4H,2-3,11H2,1H3
• InChI Key： LONAJPLNXIFZDR-UHFFFAOYSA-N
• SMILES： FC(CCC1C=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine

1-Methyl-3-(3,3,3-Trifluoropropyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

1-Methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine, also known by its CAS registry number 2229612-26-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a trifluoropropyl group and a methyl group in its structure imparts unique electronic and steric properties, making it a valuable molecule for research and industrial applications.

The synthesis of 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic processes have enabled the efficient and scalable production of this compound, which is critical for its use in large-scale applications. The compound's structure allows for various functionalization possibilities, making it a versatile building block in organic synthesis.

One of the most notable applications of this compound is in the field of drug discovery. The pyrazole ring is known for its ability to interact with biological targets such as kinases and proteases due to its rigid structure and potential for hydrogen bonding. Studies have shown that derivatives of 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine exhibit promising activity against certain enzymes involved in inflammatory pathways, suggesting potential therapeutic uses in treating conditions like arthritis and neurodegenerative diseases.

In addition to its biological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has explored the use of this compound as a ligand in metalloporphyrin systems, which have applications in artificial photosynthesis and energy storage.

The physical properties of 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine are well-documented. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its fluorescence properties under UV light have also been studied, making it a potential candidate for fluorescent labeling in analytical chemistry.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Recent studies have indicated that under aerobic conditions, the compound undergoes slow degradation due to its fluorinated substituents. This highlights the need for careful disposal practices to minimize environmental impact.

In conclusion, 1-methyl-3-(3,3,3-trifluoropropyl)-1H-pyrazol-5-amine, with its unique chemical structure and diverse applications across multiple disciplines, continues to be an area of active research. As new synthetic methods emerge and its biological profiles are further elucidated, this compound is poised to play an increasingly important role in both academic and industrial settings.